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Compound of Interest

1-(Difluoromethoxy)-3-
Compound Name: )
iodobenzene

Cat. No.: B1333251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-
(Difluoromethoxy)-3-iodobenzene, a key building block in pharmaceutical and materials
science research. This document includes a summary of commercial suppliers, their product
specifications, and proposed experimental protocols for synthesis and quality control.

Introduction

1-(Difluoromethoxy)-3-iodobenzene (CAS No: 518070-17-2) is an aromatic organic
compound featuring a difluoromethoxy group and an iodine atom at the meta position of a
benzene ring. This substitution pattern makes it a valuable intermediate for introducing the
difluoromethoxy moiety into more complex molecules, a common strategy in medicinal
chemistry to enhance metabolic stability, potency, and pharmacokinetic properties of drug
candidates. The presence of the iodine atom also allows for a variety of cross-coupling
reactions, further expanding its synthetic utility.

Commercial Avalilability

A number of chemical suppliers offer 1-(Difluoromethoxy)-3-iodobenzene. The following table
summarizes the available data on purity, quantity, and pricing from a selection of vendors.
Please note that availability and pricing are subject to change and direct inquiry with the
suppliers is recommended for the most current information.
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] ] Available ] Stock
Supplier Catalog No.  Purity . Price (USD)
Quantities Status
$200 (259), _ ,
25g, 100g, Typically in
ChemsShuttle  YQF1353 95% $450 (100g),
2509 stock[1]
$900 (2509)
Advanced $205 (259),
S71275 95% 25g, 100g In Stock[2]
ChemBlocks $535 (100g9)
£48.00 (19g),
£84.00 (59),
Apollo 19, 5g, 10g, £137.00 Out of
o PC5848 =295%
Scientific 25¢g (109), Stock[3]
£249.00
(259)
Sigma-
BL3H97F033
Aldrich (BLD F6 95% Inquire Inquire Inquire[4]
Pharmatech)
Sigma-

. LEYH9ACFC _ _ _
Aldrich E£20 97% Inquire Inquire Inquire
(Leyan)

Wuhan 19, 59, 25g,
Chemwish - 98% 50g, 100g, Inquire Inquire
Technology 500g
19, 10g,
Hangzhou 9 9
100g, 500g, . .
J&H - 98% (HPLC) Inquire Inquire
) 1kg, 5kg,
Chemical
10kg, 50kg
Changzhou
Tianrui 100g, 1kg, . .
] - 98% Inquire Inquire
Pharmaceutic 5kg
al
J&K - - 5g, 25¢g Inquire Inquire
SCIENTIFIC
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LTD.

Table 1: Commercial Suppliers and Availability of 1-(Difluoromethoxy)-3-iodobenzene.

Physicochemical Properties

Property Value Reference
CAS Number 518070-17-2 [1]
Molecular Formula C7HsF210 [1]
Molecular Weight 270.02 g/mol [4]
Appearance Liquid [4]

2-8°C, Keep in dark place,
Storage Temperature ) [4]
inert atmosphere

Table 2: Physicochemical Properties of 1-(Difluoromethoxy)-3-iodobenzene.

Experimental Protocols
Proposed Synthesis of 1-(Difluoromethoxy)-3-
iodobenzene

The following is a proposed experimental protocol for the synthesis of 1-(Difluoromethoxy)-3-
iodobenzene, adapted from a patented procedure for the synthesis of difluoromethoxy
nitrobenzene. This procedure involves the difluoromethoxylation of 3-iodophenol.

Reaction Scheme:
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Caption: Proposed synthesis of 1-(Difluoromethoxy)-3-iodobenzene.
Materials:
e 3-lodophenol
o Difluorochloromethane (gas)
e Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
o Phase-transfer catalyst (e.g., Tetrabutylammonium bromide)
o Water
» Organic solvent for extraction (e.g., Ethyl acetate)

e Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

Prepare an aqueous solution of sodium hydroxide or potassium hydroxide (concentration
range: 2.0-30%).

In a reaction vessel equipped with a stirrer, condenser, and gas inlet, dissolve 3-iodophenol
in the alkaline solution.

Add the phase-transfer catalyst to the mixture. The amount of catalyst can be in the range of
0-10% of the molar amount of 3-iodophenol.

Heat the mixture to a temperature between 40°C and 100°C.

Continuously bubble difluorochloromethane gas into the reaction mixture with vigorous
stirring. The molar ratio of 3-iodophenol to difluorochloromethane can be in the range of 1:1
to 1:10.

The reaction time can vary from 1 to 40 hours. Monitor the reaction progress by a suitable
analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.
Extract the product with an organic solvent such as ethyl acetate.
Combine the organic layers and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

The crude product can be purified by vacuum distillation or column chromatography.

Proposed Quality Control Analysis

The purity of 1-(Difluoromethoxy)-3-iodobenzene can be assessed using standard analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance
Liquid Chromatography (HPLC).

4.2.1. GC-MS Method (Proposed)
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Instrumentation: Gas chromatograph coupled to a mass spectrometer.
Column: A non-polar capillary column (e.g., DB-5MS or equivalent).
Carrier Gas: Helium.

Injection Mode: Split or splitless.

Oven Temperature Program: A suitable temperature gradient to ensure separation of the
product from any starting materials, intermediates, or byproducts. A typical program might
start at a lower temperature (e.g., 50°C), ramp up to a higher temperature (e.g., 250°C), and
hold for a period.

Mass Spectrometer: Operated in electron ionization (El) mode. Data can be acquired in full
scan mode to identify impurities and in selected ion monitoring (SIM) mode for higher
sensitivity if needed.

4.2.2. HPLC Method (Proposed)

Instrumentation: HPLC system with a UV detector.
Column: A reverse-phase C18 column.

Mobile Phase: A mixture of acetonitrile and water, or methanol and water, with or without a
modifier like formic acid to improve peak shape. A gradient elution may be necessary to
resolve all components.

Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g.,
around 220-280 nm).

Sample Preparation: The sample should be dissolved in a suitable solvent, typically the
mobile phase, and filtered through a 0.22 um filter before injection.

Visualizations
Sourcing and Procurement Workflow
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The following diagram illustrates a typical workflow for sourcing 1-(Difluoromethoxy)-3-
iodobenzene for research and development purposes.

Identify Need for
1-(Difluoromethoxy)-3-iodobenzene

A4

Search Supplier Databases
(e.g., Sigma-Aldrich, ChemScie, etc.)

A4

Compare Suppliers:
- Purity
- Quantity
- Price
- Availability

Y
(Request Quotation (RFQ))

A4

Evaluate Quotations and
Select Supplier

Gssue Purchase Order (PO)] aterial Rejected

Receive and Inspect Material:
- Verify COA
- Perform QC Checks

A4
(Material Approved for Use)
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Click to download full resolution via product page
Caption: Sourcing workflow for 1-(Difluoromethoxy)-3-iodobenzene.
Safety Information
1-(Difluoromethoxy)-3-iodobenzene is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[4]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

1-(Difluoromethoxy)-3-iodobenzene is a readily available chemical intermediate from a
variety of commercial suppliers, offered in various purities and quantities to suit different
research needs. This guide provides a starting point for sourcing this compound and outlines
plausible, though not yet validated, methods for its synthesis and quality control. Researchers
should always consult the supplier's documentation and perform their own verification of the
material's quality before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 1-
(Difluoromethoxy)-3-iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333251#commercial-suppliers-and-availability-of-1-
difluoromethoxy-3-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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